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Compound of Interest

Compound Name:
5-hydroxy-1H-indole-3-

carbaldehyde

Cat. No.: B1309160 Get Quote

Solubility Profile of 5-hydroxy-1H-indole-3-
carbaldehyde: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 5-hydroxy-
1H-indole-3-carbaldehyde, a key intermediate in the synthesis of various pharmaceuticals,

particularly those targeting neurological disorders.[1] Understanding the solubility of this

compound in common organic solvents is critical for its application in drug discovery, process

development, and formulation.

While specific quantitative solubility data for 5-hydroxy-1H-indole-3-carbaldehyde is not

readily available in published literature, this guide provides solubility data for the closely related

parent compound, indole-3-carboxaldehyde. The presence of a hydroxyl group at the 5-position

is expected to increase the polarity and hydrogen-bonding capacity of the molecule, thereby

influencing its solubility profile. Generally, this would suggest an increased solubility in polar

protic solvents (e.g., alcohols) compared to the parent compound.

Predicted Physicochemical Properties
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Property Value

Molecular Formula C₉H₇NO₂

Molecular Weight 161.16 g/mol

Appearance Light brown powder

Storage 0-8°C

Source: Chem-Impex

Solubility Data of Indole-3-carboxaldehyde
The following table summarizes the available quantitative solubility data for the parent

compound, indole-3-carboxaldehyde, which serves as a useful proxy for estimating the

solubility of its 5-hydroxy derivative.

Solvent Chemical Class
Solubility (at ambient
temperature)

Dimethyl Sulfoxide (DMSO) Sulfoxide

~30 mg/mL[2], ≥26.7

mg/mL[3], 20 mg/mL (requires

sonication)[4]

Dimethylformamide (DMF) Amide ~30 mg/mL[2]

Ethanol (EtOH) Alcohol ≥11.85 mg/mL[3]

Water Aqueous
Insoluble[3][4] / Sparingly

soluble[2]

Experimental Protocols for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a solid

compound like 5-hydroxy-1H-indole-3-carbaldehyde in an organic solvent.

Materials and Equipment:
5-hydroxy-1H-indole-3-carbaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/insert/31328.pdf
https://www.apexbt.com/indole-3-carboxaldehyde.html
https://www.medchemexpress.com/indole-3-carboxaldehyde.html
https://cdn.caymanchem.com/cdn/insert/31328.pdf
https://www.apexbt.com/indole-3-carboxaldehyde.html
https://www.apexbt.com/indole-3-carboxaldehyde.html
https://www.medchemexpress.com/indole-3-carboxaldehyde.html
https://cdn.caymanchem.com/cdn/insert/31328.pdf
https://www.benchchem.com/product/b1309160?utm_src=pdf-body
https://www.benchchem.com/product/b1309160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selected organic solvents (e.g., methanol, ethanol, acetone, DMSO, ethyl acetate, toluene)

Analytical balance

Vials with screw caps

Vortex mixer or magnetic stirrer

Constant temperature bath or shaker

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:
Preparation of Saturated Solutions:

Add an excess amount of 5-hydroxy-1H-indole-3-carbaldehyde to a known volume of

the selected solvent in a vial. The presence of undissolved solid is necessary to ensure

saturation.

Seal the vials to prevent solvent evaporation.

Agitate the mixture at a constant temperature for a sufficient period (typically 24-48 hours)

to ensure equilibrium is reached.

Sample Separation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the

excess solid settle.

Carefully withdraw a sample of the supernatant. To avoid transferring any solid particles, it

is recommended to centrifuge the vials and then sample the clear supernatant.

Analysis of Solute Concentration:
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Accurately dilute the supernatant with a suitable solvent to a concentration within the

linear range of the analytical method.

Determine the concentration of 5-hydroxy-1H-indole-3-carbaldehyde in the diluted

sample using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

Calculation of Solubility:

Calculate the original concentration of the solute in the saturated solution by taking into

account the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination

Add excess solid to a known volume of solvent

Equilibrate at constant temperature (e.g., 24-48h)

Separate solid and liquid phases (e.g., centrifuge)

Withdraw a known volume of the supernatant

Dilute the supernatant to a known volume

Analyze concentration using HPLC or UV-Vis

Calculate solubility

Click to download full resolution via product page

Caption: A flowchart of the key steps in determining the solubility of a solid compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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